Cas no 1805012-43-4 (6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine)

• Product Name: 6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine
• CAS No: 1805012-43-4
• MF: C₆H₄BrClF₂N₂
• MW: 257.463166236877
• CID: 4852283
• Update Time: 2025-06-12

6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C6H4BrClF2N2/c7-5-4(6(9)10)2(8)1-3(11)12-5/h1,6H,(H2,11,12)
• InChI Key： NEWYZUWBGVTFDT-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C=C(N)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine

Introduction to 6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine (CAS No. 1805012-43-4)

6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine, identified by its CAS number 1805012-43-4, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug discovery. The structural features of 6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine, including its amino, bromo, chloro, and difluoromethyl substituents, contribute to its unique reactivity and potential applications in synthetic chemistry.

The significance of this compound lies in its potential as a building block for the development of novel therapeutic agents. Pyridine derivatives have been extensively studied for their role in modulating various biological pathways, making them valuable candidates for pharmacological intervention. The presence of multiple substituents in 6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine allows for diverse chemical modifications, enabling researchers to tailor the compound’s properties for specific applications.

In recent years, there has been a growing interest in the exploration of halogenated pyridines due to their enhanced binding affinity and metabolic stability. The bromo and chloro substituents in 6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine serve as excellent handles for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high efficacy in drug candidates.

The difluoromethyl group is another critical feature of this compound, as it is frequently incorporated into pharmaceuticals to improve pharmacokinetic properties. Difluoromethylation can enhance metabolic stability, lipophilicity, and binding affinity, making it a desirable modification in medicinal chemistry. The combination of these structural elements makes 6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine a promising intermediate for the synthesis of next-generation drugs.

Current research in the field of kinase inhibitors has highlighted the importance of pyridine derivatives due to their ability to interact with ATP-binding pockets. The amino group in 6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine provides a nucleophilic site for covalent bond formation with target proteins, enhancing drug potency. This property has been exploited in the development of small-molecule inhibitors that disrupt aberrant signaling pathways involved in cancer and inflammatory diseases.

Moreover, the halogenated pyridines have shown promise in the design of agrochemicals. The structural motifs present in 6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine are reminiscent of many active ingredients used in pesticides and herbicides. Researchers are leveraging these structural features to develop novel compounds with improved selectivity and environmental safety profiles.

The synthesis of 6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key synthetic strategies include halogenation, functional group interconversion, and protection-deprotection techniques. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing new substituents while maintaining regioselectivity.

In conclusion, 6-Amino-2-bromo-4-chloro-3-(difluoromethyl)pyridine (CAS No. 1805012-43-4) represents a valuable scaffold for medicinal and agrochemical innovation. Its unique structural attributes, coupled with its synthetic accessibility, position it as a key intermediate in the development of novel therapeutics targeting various diseases. As research continues to uncover new applications for halogenated pyridines, compounds like this are likely to play an increasingly important role in advancing chemical biology and drug discovery efforts.